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Introduction
Lauryl lactate and myristyl lactate are alpha-hydroxy acid (AHA) esters, synthesized from the

esterification of lactic acid with lauryl alcohol (a C12 fatty alcohol) and myristyl alcohol (a C14

fatty alcohol), respectively. Both are utilized in the cosmetics and personal care industries as

multifunctional ingredients, primarily valued for their emollient and skin-conditioning properties.

[1][2] They contribute to the sensory profile of formulations, improve spreadability, and offer

moisturizing benefits.[3][4] While structurally similar, the two-carbon difference in their fatty

alcohol chains results in distinct physicochemical properties and functional performance,

particularly concerning skin feel and comedogenic potential. This guide provides an objective

comparison of their performance, supported by available data and standardized experimental

protocols.

Physicochemical Properties
The difference in alkyl chain length between lauryl lactate (C12) and myristyl lactate (C14)

directly influences their physical and chemical characteristics.
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Property Lauryl Lactate Myristyl Lactate

INCI Name LAURYL LACTATE MYRISTYL LACTATE

Chemical Formula C₁₅H₃₀O₃ C₁₇H₃₄O₃[3]

CAS Number 6283-92-7 1323-03-1[3]

Appearance Clear to pale yellow liquid[4]
Colorless to pale yellow liquid

or white, waxy solid[3]

Solubility
Practically insoluble in water;

Soluble in oils and alcohol[5]

Insoluble in water; Soluble in

oils and alcohol[6]

Typical Use Level 1-10% (General guidance) 1-10%[3]

Functional Performance in Cosmetic Formulations
Emolliency and Sensory Profile

Lauryl Lactate: Imparts a lightweight, non-greasy, and lubricious feel to formulations.[4] It is

often used to reduce the tackiness and greasy feel of other components, such as petrolatum,

in a formulation.[7] Its lower molecular weight contributes to a lighter skin feel, making it

suitable for daily wear and facial skincare products.

Myristyl Lactate: Provides a richer, more velvety, and substantive feel.[3] It has excellent

softening properties that leave the skin and hair feeling smooth and silky.[3][8] This makes it

a common choice for creams, lotions, and decorative cosmetics where a more cushiony

texture is desired.[3]

Moisturization and Skin Barrier Effects
Both ingredients function as emollients that can help moisturize the skin by forming a semi-

occlusive layer on the stratum corneum, thereby reducing transepidermal water loss (TEWL).

This helps to maintain skin hydration.[9][10] The lactate moiety may also contribute to the skin's

Natural Moisturizing Factor (NMF).[10]

While both are effective moisturizers, no direct, quantitative, head-to-head clinical studies

comparing their specific impact on skin hydration (via corneometry) or TEWL were identified in

the reviewed literature. A study investigating related compounds found that sodium lactate at
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3% and 5% concentrations performed effectively in skin hydration.[11] This suggests the

lactate portion of the molecules is crucial for this function.[11]

Viscosity and Formulation Stability
Lauryl lactate and myristyl lactate can influence the rheology of emulsions. They can act as

co-emulsifiers or thickeners, contributing to the viscosity and stability of the final product. Their

incorporation into the oil phase of an emulsion can increase its viscosity, leading to a creamier

texture and improved physical stability by slowing droplet coalescence.[12][13]

Specific comparative data on their viscosity-modifying effects was not available. The impact on

viscosity is highly formulation-dependent, influenced by the concentration of the ester, the

primary emulsifier system, and the oil-to-water ratio.

Safety and Comedogenicity Profile
A critical point of differentiation for formulation scientists is the safety profile of these

ingredients, particularly their potential to clog pores (comedogenicity).

Parameter Lauryl Lactate Myristyl Lactate

Skin Irritation
Generally considered non-

irritating.[4]

Generally considered

minimally irritating, though

some contradictory studies

exist for the undiluted material.

[6] Formulations are typically

non-irritating and non-

sensitizing.[6]

Sensitization Considered non-sensitizing.[4]
Considered non-sensitizing in

formulation.[6]

Comedogenicity Rating
0-2 (Non-comedogenic to

slightly comedogenic)
4 (Highly comedogenic)[8][14]

The high comedogenic rating of myristyl lactate is a significant consideration for products

intended for acne-prone or oily skin.[3] Studies have shown its potential to cause pimples.[8] In
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contrast, lauryl lactate is generally considered non-comedogenic, making it a more suitable

choice for facial skincare and products targeting sensitive or acne-prone individuals.[4]

Experimental Protocols
To generate direct comparative data, the following standardized methodologies are

recommended.

In-Vivo Skin Moisturization and TEWL Assessment
This protocol measures an ingredient's effect on skin hydration and barrier function.

Subject Recruitment: A panel of at least 20 subjects with normal to dry skin is recruited. A

washout period of 7 days with a neutral cleansing bar is required.

Test Sites: Two symmetrical sites are marked on the volar forearm of each subject.

Baseline Measurements: Baseline skin hydration is measured using a Corneometer® CM

825, and baseline TEWL is measured using a Tewameter® TM 300. Measurements are

taken after a 30-minute acclimatization period in a controlled environment (20-22°C, 40-60%

RH).

Product Application: A standardized amount (e.g., 2 mg/cm²) of two test formulations (a base

cream vs. the base cream with 5% of the test ingredient) is applied to the designated sites.

One site remains untreated as a negative control.

Post-Application Measurements: Corneometry and TEWL measurements are repeated at set

intervals (e.g., 1, 2, 4, 8, and 24 hours) post-application.

Data Analysis: The percentage change in skin hydration and TEWL from baseline is

calculated for each time point and statistically compared between the test formulations and

the control site using appropriate statistical tests (e.g., paired t-test or ANOVA).

Viscosity Measurement of a Standard Oil-in-Water (O/W)
Emulsion
This protocol quantifies the thickening effect of the ingredients.
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Formulation Preparation: Prepare a standard O/W emulsion base. Create three batches: the

base emulsion (control), the base with 3% w/w lauryl lactate, and the base with 3% w/w

myristyl lactate.

Instrumentation: Use a rotational viscometer or rheometer (e.g., Brookfield DV-II+ Pro or a

cone-and-plate rheometer) equipped with a suitable spindle or geometry.

Measurement Conditions: Allow samples to equilibrate to a controlled temperature (25°C) for

24 hours.

Procedure:

For a simple viscosity check, measure the viscosity (in mPa·s) at a fixed rotational speed

(e.g., 20 RPM) after 60 seconds.

For a more comprehensive analysis, perform a shear rate sweep (e.g., from 0.1 to 100

s⁻¹) to create a flow curve and evaluate shear-thinning behavior.[15][16]

Data Analysis: Compare the viscosity values and flow curves of the three formulations to

determine the relative thickening effect of each lactate ester.

Human Repeat Insult Patch Test (HRIPT) for
Sensitization Potential
This is the standard clinical safety test to assess for allergic contact dermatitis.[17][18]

Panel: A panel of at least 50 human volunteers is recruited.

Induction Phase: The test material (e.g., 5% of the ingredient in a suitable vehicle) is applied

under an occlusive or semi-occlusive patch to the same site on the skin (e.g., the back) three

times a week for three consecutive weeks (a total of nine applications).[18]

Rest Phase: A 10-21 day rest period with no applications follows the induction phase.[18]

Challenge Phase: A single patch with the test material is applied to a naive skin site.[5]
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Scoring: Skin reactions are scored by a trained evaluator at 24 and 48 hours after patch

removal during the induction phase and at 24, 48, and 72 hours after the challenge patch

application.[5]

Interpretation: A reaction during the challenge phase at the naive site that is greater than any

irritation observed during the induction phase suggests sensitization.[5]

Visualizations
Experimental Workflow for Emollient Efficacy and Safety
Testing
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Phase 1: Formulation & Physicochemical Analysis

Phase 2: Pre-clinical Safety Assessment
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Caption: Workflow for comparing cosmetic emollients.
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Comparative Properties of Lauryl Lactate vs. Myristyl
Lactate

Lauryl Lactate (C12) Myristyl Lactate (C14)

AHA Esters

Lightweight, Non-Greasy Feel Richer, Velvety Feel

Non-Comedogenic
(Rating: 0-2)

Applications:
Facial Skincare, Acne-Prone Skin

Highly Comedogenic
(Rating: 4)

Applications:
Creams, Lipsticks, Body Care

Click to download full resolution via product page

Caption: Key differences between Lauryl and Myristyl Lactate.

Conclusion
Lauryl lactate and myristyl lactate are effective emollients and skin conditioning agents, but

their suitability depends heavily on the intended application and target consumer.

Lauryl Lactate is the preferred choice for facial skincare, products for oily or acne-prone

skin, and any formulation where a lightweight, non-greasy sensory experience is desired. Its

non-comedogenic nature is its most significant advantage.

Myristyl Lactate is better suited for rinse-off products, decorative cosmetics like lipstick, or

rich creams for body and hand care where its velvety feel is a benefit and its high

comedogenic potential is less of a concern.[3]
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For drug development professionals, lauryl lactate may also be considered as a potential

penetration enhancer, a property sometimes associated with AHA esters, though this would

require specific investigation. The selection between these two ingredients should be a

deliberate choice based on a clear understanding of the desired product attributes and the

distinct properties imparted by their respective alkyl chain lengths. Further direct comparative

studies are warranted to provide quantitative performance data to the cosmetic science

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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